Cas no 221323-58-6 (3-formyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-formyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 221323-58-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD13174857
• CID: 244237
• PubChem ID: 45082093
• Update Time: 2025-04-19

3-formyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 3-formyl-1-methyl-
• 5-Formyl-2-methyl-2H-pyrazole-3-carboxylicacid
• 3-formyl-1-methyl-1H-Pyrazole-5-carboxylic acid
• 5-formyl-2-methylpyrazole-3-carboxylic acid
• DTXSID50665087
• AKOS023428106
• CS-0372646
• AT14230
• FT-0750734
• 221323-58-6
• 1H-Pyrazole-5-carboxylic acid, 3-formyl-1-methyl- (9CI)
• 1H-Pyrazole-5-carboxylic acid,3-formyl-1-methyl-(9ci)
• SCHEMBL7421182
• Z1255494707
• 3-formyl-1-methyl-1H-Pyrazole-5-carboxylicacid
• EN300-252590
• 3-formyl-1-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD13174857
• Inchi： 1S/C6H6N2O3/c1-8-5(6(10)11)2-4(3-9)7-8/h2-3H,1H3,(H,10,11)
• InChI Key： UUKTVALKHIMMHN-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C=O)=NN1C)=O

Computed Properties

• Exact Mass: 154.03788
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives